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Compound of Interest

Compound Name: Potassium peroxide

Cat. No.: B104564

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental chemical properties of
potassium peroxide, specifically its molecular formula and molar mass. The information is
presented to support research and development activities where this compound may be
utilized.

Molecular Composition and Mass

Potassium peroxide is an inorganic compound with the molecular formula K202[1][2]. It is
formed, along with potassium oxide (K20) and potassium superoxide (KOz), when potassium
reacts with oxygen in the air[1].

The molar mass of a compound is determined by the sum of the atomic masses of its
constituent atoms. The calculation for the molar mass of potassium peroxide is based on the
atomic masses of potassium (K) and oxygen (O).

Table 1: Atomic and Molar Mass of Potassium Peroxide (K202) and Its Constituent Elements
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Atomic Mass (

Element (Symbol) Number of Atoms Total Mass ( g/mol )
g/mol )

Potassium (K) 2 39.0983[3][41[5] 78.1966

Oxygen (O) 2 15.9994[6][7] 31.9988

**Potassium Peroxide

(K202) = 110.1954[6][7]

Note: The standard atomic weight of potassium is 39.0983(1) g/mol [4]. The standard atomic
weight of oxygen is approximately 15.999 g/mol [8][9][10]. The molar mass of K202 is also cited
as 110.196 g/mol [1].

Experimental Protocols

The determination of the molar mass of K202 is a foundational calculation in chemistry. The
experimental protocol to verify this would involve standard analytical techniques.

Methodology for Molar Mass Determination:

A common method to experimentally determine the molar mass of a compound like potassium
peroxide involves titration. For instance, a known mass of K202 can be reacted with an excess
of a reducing agent of known concentration. The amount of reducing agent consumed in the
reaction can be determined by titration, which then allows for the calculation of the moles of
K20: that reacted.

o Sample Preparation: A precisely weighed sample of pure potassium peroxide is dissolved
in a suitable solvent.

e Reaction: The potassium peroxide solution is reacted with a standardized solution of a
reducing agent (e.g., potassium permanganate in acidic solution). The reaction stoichiometry
must be known.

« Titration: The excess reducing agent is then back-titrated with a standard solution of an
oxidizing agent.
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« Calculation: From the titration data, the number of moles of the reducing agent that reacted
with K202 is calculated. Using the stoichiometry of the reaction, the number of moles of K202
in the original sample is determined. The molar mass is then calculated by dividing the initial
mass of the K202 by the calculated number of moles.

Visualizations

Diagram 1: Molecular Composition of Potassium Peroxide
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Caption: Molecular structure of Potassium Peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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